Cas no 2171971-95-0 (methyl 3-tert-butyl-1,2,3,4-tetrahydroquinoline-6-carboxylate)

• Product Name: methyl 3-tert-butyl-1,2,3,4-tetrahydroquinoline-6-carboxylate
• CAS No: 2171971-95-0
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 6350690
• PubChem ID: 132391050
• Update Time: 2025-10-31

methyl 3-tert-butyl-1,2,3,4-tetrahydroquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-tert-butyl-1,2,3,4-tetrahydroquinoline-6-carboxylate
• EN300-1662370
• 2171971-95-0

• Inchi： 1S/C15H21NO2/c1-15(2,3)12-8-11-7-10(14(17)18-4)5-6-13(11)16-9-12/h5-7,12,16H,8-9H2,1-4H3
• InChI Key： RYYVOKVGVWUIEA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)CC(CN2)C(C)(C)C)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 3-tert-butyl-1,2,3,4-tetrahydroquinoline-6-carboxylate

Methyl 3-tert-butyl-1,2,3,4-tetrahydroquinoline-6-carboxylate (CAS No. 2171971-95-0): A Comprehensive Overview

Methyl 3-tert-butyl-1,2,3,4-tetrahydroquinoline-6-carboxylate (CAS No. 2171971-95-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, holds promise for various applications due to its unique chemical properties and biological activities. The presence of a tetrahydroquinoline core and a tert-butyl substituent at the third position contributes to its distinct pharmacological profile, making it a subject of intense research interest.

The molecular structure of methyl 3-tert-butyl-1,2,3,4-tetrahydroquinoline-6-carboxylate consists of a fused ring system with a carboxylate ester group at the sixth position and a tert-butyl group at the third position. This configuration imparts specific steric and electronic properties that are critical for its biological interactions. The tetrahydroquinoline scaffold is known for its versatility in drug design, often serving as a privileged structure in the development of bioactive molecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of methyl 3-tert-butyl-1,2,3,4-tetrahydroquinoline-6-carboxylate with various biological targets. Studies suggest that this compound exhibits potential as an inhibitor of certain enzymes and receptors implicated in neurological disorders. The tert-butyl group enhances lipophilicity, facilitating better membrane penetration, while the carboxylate ester moiety can participate in hydrogen bonding interactions, crucial for enzyme-substrate binding.

In the realm of medicinal chemistry, the synthesis of derivatives of methyl 3-tert-butyl-1,2,3,4-tetrahydroquinoline-6-carboxylate has been extensively explored to optimize its pharmacological properties. Modifications such as halogenation or alkylation at strategic positions can alter its biological activity significantly. For instance, introducing fluorine atoms at the fifth position of the tetrahydroquinoline ring has been shown to enhance binding affinity to certain protein targets.

The compound's potential application extends to the treatment of inflammatory diseases. Emerging research indicates that derivatives of this molecule can modulate inflammatory pathways by interacting with specific cytokine receptors and signaling molecules. The ability to fine-tune its structure allows for the development of selective inhibitors that target particular inflammatory mediators without affecting other physiological processes.

Another area where methyl 3-tert-butyl-1,2,3,4-tetrahydroquinoline-6-carboxylate shows promise is in anticancer research. Preclinical studies have demonstrated that certain analogs exhibit cytotoxic effects against various cancer cell lines by interfering with key cellular processes such as DNA replication and apoptosis. The tert-butyl group's steric hindrance can prevent unwanted off-target interactions, enhancing specificity.

The synthesis of methyl 3-tert-butyl-1,2,3,4-tetrahydroquinoline-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation are commonly employed to construct the tetrahydroquinoline core efficiently.

The pharmacokinetic profile of this compound is another critical aspect under investigation. Studies using in vitro models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The tert-butyl group influences its solubility and permeability across biological membranes, which are essential factors for drug bioavailability.

In conclusion, methyl 3-tert-butyl-1,2,3,4-tetrahydroquinoline-6-carboxylate represents a significant advancement in pharmaceutical research due to its unique structural features and multifaceted biological activities. Its potential applications in treating neurological disorders, inflammatory diseases, and cancer make it a valuable candidate for further exploration. Continued research into its derivatives and mechanisms of action will likely uncover even more therapeutic possibilities.